Cas no 62552-09-4 (Thiourea, N-cycloheptyl-N'-heptyl-)
62552-09-4 structure
Product Name:Thiourea, N-cycloheptyl-N'-heptyl-
CAS No:62552-09-4
MF:C15H30N2S
MW:270.4771027565
CID:440588
PubChem ID:20322705
Update Time:2025-04-19
Thiourea, N-cycloheptyl-N'-heptyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N-cycloheptyl-N'-heptyl-
- 1-cycloheptyl-3-heptylthiourea
- SCHEMBL11595933
- 62552-09-4
- N-Cycloheptyl-N'-heptylthiourea
- DTXSID40605235
-
- Inchi: 1S/C15H30N2S/c1-2-3-4-7-10-13-16-15(18)17-14-11-8-5-6-9-12-14/h14H,2-13H2,1H3,(H2,16,17,18)
- InChI Key: VMJZVCRSWNTPPL-UHFFFAOYSA-N
- SMILES: S=C(NCCCCCCC)NC1CCCCCC1
Computed Properties
- Exact Mass: 270.2132
- Monoisotopic Mass: 270.21297014g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- PSA: 24.06
Thiourea, N-cycloheptyl-N'-heptyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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